Cas no 289039-23-2 (2-BROMO-4-ETHYL-1-IODOBENZENE)

• Product Name: 2-BROMO-4-ETHYL-1-IODOBENZENE
• CAS No: 289039-23-2
• MF: C₈H₈BrI
• MW: 310.957593917847
• MDL: MFCD00672955
• CID: 3252967
• PubChem ID: 23542431
• Update Time: 2025-07-19

2-BROMO-4-ETHYL-1-IODOBENZENE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-ETHYL-1-IODOBENZENE
• 3-Bromo-4-iodoethylbenzene
• (2E)-3-(5-methyl-7-furyl)acrylic acid
• CS-0190113
• Y11303
• MFCD00672955
• SCHEMBL12693766
• AKOS028114484
• DB-089806
• 289039-23-2

• MDL： MFCD00672955
• Inchi： 1S/C8H8BrI/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： FYIQMFSUWSUHJQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)CC

Computed Properties

• Exact Mass: 309.885
• Monoisotopic Mass: 309.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-BROMO-4-ETHYL-1-IODOBENZENE

Chemical Profile of 2-BROMO-4-ETHYL-1-IODOBENZENE (CAS No. 289039-23-2)

2-BROMO-4-ETHYL-1-IODOBENZENE, identified by its Chemical Abstracts Service (CAS) number 289039-23-2, is a specialized aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. Its unique structural features, combining bromine and iodine substituents on a benzene ring with an ethyl group at the para position, make it a valuable building block for various synthetic pathways.

The significance of 2-BROMO-4-ETHYL-1-IODOBENZENE lies in its utility as a precursor in the development of novel therapeutic agents. The presence of both halogen atoms provides multiple reaction sites for further functionalization, enabling chemists to explore diverse chemical transformations. These include cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many biologically active molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-BROMO-4-ETHYL-1-IODOBENZENE has been employed in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The bromo and iodo substituents facilitate the introduction of aryl groups into the core structure of these inhibitors, enhancing their binding affinity and selectivity. For instance, studies have demonstrated its role in generating potent inhibitors of vascular endothelial growth factor receptor (VEGFR), which are critical in antiangiogenic therapies.

Moreover, the compound has found applications in the synthesis of agrochemicals. The structural motif present in 2-BROMO-4-ETHYL-1-IODOBENZENE is commonly incorporated into herbicides and fungicides due to its ability to interact with biological targets in plants. Researchers have leveraged its reactivity to develop derivatives with enhanced efficacy against resistant strains of weeds and fungi. The ethyl group at the para position contributes to steric hindrance, which can fine-tune the interaction with biological targets, improving the overall potency of the final product.

The industrial synthesis of 2-BROMO-4-ETHYL-1-IODOBENZENE typically involves multi-step processes starting from commercially available aromatic precursors. The introduction of bromine and iodine at specific positions requires precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems have enabled more efficient and selective halogenation methods, reducing waste and improving yields. These innovations align with global trends toward greener chemistry, emphasizing sustainability in chemical manufacturing.

Recent breakthroughs in computational chemistry have also enhanced the design and optimization of synthetic routes for 2-BROMO-4-ETHYL-1-IODOBENZENE. Molecular modeling techniques allow researchers to predict reaction outcomes with high accuracy, minimizing experimental trials. This approach has accelerated the discovery pipeline for new drug candidates and agrochemicals derived from this intermediate.

The compound's versatility extends to material science applications as well. Its ability to undergo cross-coupling reactions makes it a candidate for synthesizing conductive polymers and organic semiconductors. These materials are integral to advancements in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromo and iodo substituents provide anchoring points for further functionalization, enabling the tuning of electronic properties for specific applications.

In conclusion, 2-BROMO-4-ETHYL-1-IODOBENZENE (CAS No. 289039-23-2) represents a critical intermediate in modern chemical synthesis. Its broad utility across pharmaceuticals, agrochemicals, and materials science underscores its importance as a building block for innovative technologies. As research continues to uncover new applications for this compound, its role is expected to expand further, driving advancements across multiple scientific disciplines.